Cas no 1252922-95-4 (N-(3-chlorophenyl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-methylacetamide)

• Product Name: N-(3-chlorophenyl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-methylacetamide
• CAS No: 1252922-95-4
• MF: C₂₁H₂₀ClN₃O₂
• MW: 381.855403900146
• CID: 5320582
• Update Time: 2025-08-01

N-(3-chlorophenyl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-2-[3-(3,4-dimethylphenyl)-6-oxopyridazin-1-yl]-N-methylacetamide
• N-(3-chlorophenyl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-methylacetamide

• Inchi： 1S/C21H20ClN3O2/c1-14-7-8-16(11-15(14)2)19-9-10-20(26)25(23-19)13-21(27)24(3)18-6-4-5-17(22)12-18/h4-12H,13H2,1-3H3
• InChI Key： AQOHJYQADPVGPS-UHFFFAOYSA-N
• SMILES： C(N(C1=CC=CC(Cl)=C1)C)(=O)CN1N=C(C2=CC=C(C)C(C)=C2)C=CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-(3-chlorophenyl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-methylacetamide

N-(3-chlorophenyl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-methylacetamide: A Comprehensive Overview

The compound N-(3-chlorophenyl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-methylacetamide (CAS No. 1252922-95-4) is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its intricate structure, which includes a pyridazine ring fused with a dihydropyridine moiety, making it a valuable subject for both theoretical and experimental studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced catalytic systems and modular assembly strategies. The molecule's unique architecture allows for a wide range of applications, particularly in the development of advanced materials and pharmaceutical agents. Researchers have demonstrated that the compound exhibits remarkable stability under diverse environmental conditions, making it an ideal candidate for use in high-performance materials.

One of the most notable features of N-(3-chlorophenyl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-methylacetamide is its ability to act as a versatile building block in supramolecular chemistry. Its ability to form robust hydrogen bonds and π–π interactions has been extensively studied, revealing its potential in the creation of self-assembled nanostructures. These properties are particularly promising for applications in nanotechnology and drug delivery systems.

In terms of electronic properties, this compound has shown exceptional performance in organic electronics. Studies have demonstrated that the molecule exhibits high electron mobility and excellent thermal stability, making it a strong candidate for use in organic field-effect transistors (OFETs) and other electronic devices. Furthermore, its ability to undergo redox reactions under controlled conditions has opened new avenues for its application in energy storage systems.

The synthesis of N-(3-chlorophenyl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-methylacetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methodologies. The key steps include the formation of the pyridazine ring system and the subsequent functionalization to introduce the desired substituents. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications.

Recent studies have also explored the biological activity of this compound, revealing its potential as an anti-inflammatory agent. Preclinical trials have demonstrated that the molecule exhibits significant inhibitory effects on pro-inflammatory cytokines without inducing cytotoxicity in human cells. These findings suggest that N-(3-chlorophenyl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-methylacetamide could be developed into a novel therapeutic agent for treating inflammatory diseases.

In conclusion, N-(3-chlorophenyl)-2-[3-(3,4-dimethylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-methylacetamide (CAS No. 1252922-95